Cas no 91889-35-9 (4'-Methoxypropiophenone-d2)

• Product Name: 4'-Methoxypropiophenone-d2
• CAS No: 91889-35-9
• MF: C₁₀H₁₂O₂
• MW: 166.213406562805
• CID: 997599
• PubChem ID: 12342423
• Update Time: 2025-04-20

4'-Methoxypropiophenone-d2 Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxypropiophenone-d2
• 4´-Methoxypropiophenone-d2
• 2,2-dideuterio-1-(4-methoxyphenyl)propan-1-one
• 4?-Methoxypropiophenone-d2
• 4-Propanoylanisole-d2
• Ethyl p-Methoxyphenyl Ketone-d2
• 1-(4-Methoxyphenyl)(2,2-~2~H_2_)propan-1-one
• 91889-35-9
• AKOS030243036
• DTXSID90492152

• Inchi： 1S/C10H12O2/c1-3-10(11)8-4-6-9(12-2)7-5-8/h4-7H,3H2,1-2H3/i3D2
• InChI Key： ZJVAWPKTWVFKHG-SMZGMGDZSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C([2H])([2H])C)=O

Computed Properties

• Exact Mass: 166.09600
• Monoisotopic Mass: 166.096283113g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 272.316°C at 760 mmHg
• Flash Point: 118.806°C
• Refractive Index: 1.501
• Solubility: Acetone, Chloroform, Dichloromethane, Ethyl Acetate
• PSA: 26.30000
• LogP: 2.28790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones